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Compound of Interest

Compound Name: FD-1080

Cat. No.: B12296719 Get Quote

Researchers, scientists, and drug development professionals utilizing the NIR-II fluorophore

FD-1080 are responsible for its safe handling and disposal. While the available Material Safety

Data Sheet (MSDS) for FD-1080 BCN classifies the compound as non-hazardous, adherence

to proper laboratory waste management practices is essential to ensure a safe working

environment and environmental protection.[1] This guide provides detailed procedures for the

proper disposal of FD-1080 in various forms.

Immediate Safety and Handling Precautions
Before handling FD-1080, it is crucial to consult the product-specific Safety Data Sheet (SDS)

for detailed information on potential hazards.[2] Always wear appropriate personal protective

equipment (PPE), including safety glasses with side shields, gloves (disposable nitrile gloves

are a minimum), and a lab coat.[3][4][5] Work in a well-ventilated area. In case of a spill, the

MSDS for FD-1080 BCN suggests the material can be collected with a wet cloth or gently

swept into a suitable container for proper disposal.[1]

Quantitative Data Summary
The available MSDS for FD-1080 BCN provides limited quantitative data. This information is

summarized in the table below.
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Property Value

Purity >90%

Boiling Point Not determined

Flash Point Not determined

Autoignition Temperature Not determined

Explosion Limits None

Table 1: Physical and Safety Data for FD-1080

BCN.[1]

Experimental Protocols for Disposal
The proper disposal of FD-1080 depends on its form: solid, liquid solution, or as contamination

on laboratory equipment.

Disposal of Solid (Neat) FD-1080
Waste Collection: Place any unused or waste solid FD-1080 into a clearly labeled, sealed

container.

Labeling: The label should include the chemical name ("FD-1080"), the approximate amount,

and the date.

Storage: Store the waste container in a designated satellite accumulation area for chemical

waste.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department. Do not dispose of solid FD-1080 in the regular trash.

Disposal of FD-1080 Solutions
Waste Collection: Collect all aqueous and organic solutions containing FD-1080 in a

dedicated, leak-proof waste container. Plastic containers are often preferred for chemical

waste.[2]
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Segregation: Do not mix FD-1080 waste with other incompatible chemical waste streams.

Labeling: Clearly label the container with "FD-1080 Waste," list all solvent components and

their approximate percentages, and indicate that it contains a fluorescent dye.

Storage: Keep the waste container tightly sealed and store it in a designated chemical waste

storage area with secondary containment.

Disposal: Contact your institution's EHS department for collection and disposal. Hazardous

chemicals must never be poured down the drain.[6]

Disposal of Contaminated Labware and Materials
Solid Waste: Items such as gloves, weigh boats, and absorbent paper contaminated with

FD-1080 should be collected in a designated solid chemical waste container.

Sharps: Needles, syringes, and other sharps contaminated with FD-1080 must be placed in

a designated sharps container for chemical waste.

Glassware:

Thoroughly rinse contaminated glassware with an appropriate solvent (e.g., ethanol or

acetone) to remove the FD-1080.

Collect the first rinse as chemical waste.[7][8] Subsequent rinses with water can typically

be disposed of down the drain, but consult your local EHS guidelines.[7]

After decontamination, the glassware can be washed and reused or disposed of in a

designated glass disposal box.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of FD-
1080.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://olseh.iisc.ac.in/wp-content/uploads/2022/06/Laboratory-Waste-Guidelines.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://olseh.iisc.ac.in/wp-content/uploads/2022/06/Laboratory-Waste-Guidelines.pdf
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://www.benchchem.com/product/b12296719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify FD-1080 Waste

Determine Waste Form

Solid FD-1080

Solid

FD-1080 Solution

Liquid

Contaminated Labware

Contaminated

Collect in Labeled,
Sealed Container

Collect in Labeled,
Leak-Proof Container

Decontaminate Labware

Arrange for EHS
Waste Pickup

Collect First Rinse
as Chemical Waste

Dispose of Cleaned Labware
(Glass Box / Regular Trash)

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of FD-1080 waste.

By following these procedures, researchers can ensure the safe and compliant disposal of FD-
1080, contributing to a secure laboratory environment and responsible chemical handling.

Always consult your institution's specific waste management guidelines and your EHS

department for any questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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